Cas no 81417-56-3 (4-methylthiophene-3-sulfonamide)

• Product Name: 4-methylthiophene-3-sulfonamide
• CAS No: 81417-56-3
• MF: C₅H₇NO₂S₂
• MW: 177.24457859993
• MDL: MFCD18819352
• CID: 708071
• PubChem ID: 566044
• Update Time: 2025-05-21

4-methylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenesulfonamide,4-methyl-
• 3-Thiophenesulfonamide,4-methyl-(9CI)
• 4-methylthiophene-3-sulfonamide
• 3-Thiophenesulfonamide, 4-methyl-

• MDL： MFCD18819352
• Inchi： 1S/C5H7NO2S2/c1-4-2-9-3-5(4)10(6,7)8/h2-3H,1H3,(H2,6,7,8)
• InChI Key： HQFMOBXHWXNYDF-UHFFFAOYSA-N
• SMILES： C1SC=C(C)C=1S(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 4-methylthiophene-3-sulfonamide

4-Methylthiophene-3-Sulfonamide: A Comprehensive Overview

4-Methylthiophene-3-sulfonamide, also known by its CAS number 81417-56-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of thiophene, a five-membered heterocyclic aromatic compound, with a methyl group and a sulfonamide functional group attached at specific positions. The unique combination of these substituents imparts distinctive electronic and structural properties to the molecule, making it a valuable component in various research and industrial applications.

The structure of 4-methylthiophene-3-sulfonamide consists of a thiophene ring with a methyl group at the 4-position and a sulfonamide group (-SO₂NH₂) at the 3-position. This arrangement creates a balance between electron-donating and electron-withdrawing effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the potential of this compound in enhancing the performance of organic electronic devices, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). For instance, researchers at the University of Cambridge have demonstrated that incorporating 4-methylthiophene-3-sulfonamide into polymer blends can significantly improve charge transport properties, leading to more efficient devices.

In terms of synthesis, 4-methylthiophene-3-sulfonamide is typically prepared through a multi-step process involving nucleophilic substitution and sulfonation reactions. The starting material is often 4-methylthiophene, which undergoes sulfonation using sulfuric acid or other sulfonating agents to introduce the sulfonic acid group. Subsequent treatment with ammonia or an amine source converts the sulfonic acid into the sulfonamide derivative. This synthetic pathway has been optimized in recent years to improve yield and purity, as reported in a study published in the Journal of Organic Chemistry.

The chemical properties of 4-methylthiophene-3-sulfonamide make it an attractive candidate for use in drug discovery and materials science. Its ability to act as both an electron donor and acceptor makes it suitable for applications in bioelectronics and sensors. For example, scientists at Stanford University have explored its use as a bio-compatible material for neural interfaces, leveraging its ability to interact with biological systems without causing adverse reactions.

Beyond its technical applications, 4-methylthiophene-3-sulfonamide has also found relevance in environmental chemistry. Its ability to form stable complexes with heavy metals has been investigated for potential use in water purification systems. A team at Tsinghua University reported that incorporating this compound into activated carbon-based adsorbents significantly enhances their capacity to remove lead and mercury ions from contaminated water.

In conclusion, 4-methylthiophene-3-sulfonamide, with its unique chemical structure and versatile properties, continues to be a focal point in cutting-edge research across multiple disciplines. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly important role in shaping future technologies.